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Moracin O Moracin O Moracin O, also known as (+/-)-moracin o, belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Moracin O is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, moracin O is primarily located in the membrane (predicted from logP). Outside of the human body, moracin O can be found in fruits. This makes moracin O a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 123702-97-6
VCID: VC0188053
InChI: InChI=1S/C19H18O5/c1-19(2,22)18-7-11-3-10-6-15(23-16(10)9-17(11)24-18)12-4-13(20)8-14(21)5-12/h3-6,8-9,18,20-22H,7H2,1-2H3/t18-/m1/s1
SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O
Molecular Formula: C19H18O5
Molecular Weight: 326.3 g/mol

Moracin O

CAS No.: 123702-97-6

Main Products

VCID: VC0188053

Molecular Formula: C19H18O5

Molecular Weight: 326.3 g/mol

Moracin O - 123702-97-6

CAS No. 123702-97-6
Product Name Moracin O
Molecular Formula C19H18O5
Molecular Weight 326.3 g/mol
IUPAC Name 5-[(6R)-6-(2-hydroxypropan-2-yl)-5,6-dihydrofuro[3,2-f][1]benzofuran-2-yl]benzene-1,3-diol
Standard InChI InChI=1S/C19H18O5/c1-19(2,22)18-7-11-3-10-6-15(23-16(10)9-17(11)24-18)12-4-13(20)8-14(21)5-12/h3-6,8-9,18,20-22H,7H2,1-2H3/t18-/m1/s1
Standard InChIKey HMTMYIWMPJSCAZ-GOSISDBHSA-N
SMILES CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O
Canonical SMILES CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O
Appearance Powder
Description Moracin O, also known as (+/-)-moracin o, belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Moracin O is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, moracin O is primarily located in the membrane (predicted from logP). Outside of the human body, moracin O can be found in fruits. This makes moracin O a potential biomarker for the consumption of this food product.
Synonyms moracin O
PubChem Compound 14539883
Last Modified Nov 11 2021
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